Cas no 842155-05-9 (5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine)

• Product Name: 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine
• CAS No: 842155-05-9
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 3218935
• PubChem ID: 11241906
• Update Time: 2025-06-13

5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOL-2-AMINE, 4-(2-METHOXY-1-NAPHTHALENYL)-
• 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine
• SCHEMBL4530947
• 842155-05-9
• EN300-1735250

• Inchi： 1S/C14H13N3O/c1-18-12-7-6-9-4-2-3-5-10(9)13(12)11-8-16-14(15)17-11/h2-8H,1H3,(H3,15,16,17)
• InChI Key： RZWKAZKERZKVIC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 239.105862047Da
• Monoisotopic Mass: 239.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine (CAS No. 842155-05-9)

5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine, with the CAS number 842155-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methoxynaphthalene and imidazole-2-amine moieties, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel imidazole-based compounds has surged due to their potential therapeutic benefits. Researchers are particularly interested in 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine because of its possible role in modulating enzymatic pathways and receptor interactions. The compound's methoxy group and naphthalene ring contribute to its lipophilicity, which is a critical factor in drug absorption and bioavailability. These properties align with current trends in drug development, where bioavailability enhancement and targeted drug delivery are hot topics.

The synthesis of 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine involves multi-step organic reactions, often starting from 2-methoxynaphthalene and imidazole precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound, which could reduce environmental impact and production costs.

One of the most frequently asked questions about 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine revolves around its potential applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a subject of interest for treating chronic diseases. Additionally, its structural similarity to known bioactive molecules has led to hypotheses about its utility in cancer research and neuroprotection. However, further in vitro and in vivo studies are needed to validate these claims.

From a commercial perspective, 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine is primarily available for research purposes. Suppliers often highlight its high purity grade and custom synthesis options to meet the specific needs of laboratories. The compound's CAS registry number 842155-05-9 ensures accurate identification and sourcing, which is crucial for reproducibility in scientific experiments. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this are likely to play a pivotal role in future breakthroughs.

In conclusion, 5-(2-methoxynaphthalen-1-yl)-1H-imidazol-2-amine (CAS No. 842155-05-9) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its unique structure, coupled with emerging research on its biological activities, positions it as a compound with significant potential. Whether you're a researcher exploring drug discovery or a supplier catering to the life sciences market, understanding the nuances of this molecule is essential for staying ahead in a competitive and rapidly evolving field.